Cas no 143202-36-2 (3"-O-Galloylmucic acid)

• Product Name: 3"-O-Galloylmucic acid
• CAS No: 143202-36-2
• MF: C₂₈H₂₄O₁₆
• MW: 616.480569839478
• CID: 1123948
• PubChem ID: 74978303
• Update Time: 2025-04-20

3"-O-Galloylmucic acid Chemical and Physical Properties

Names and Identifiers

• 3"-O-Galloylmucic acid
• Pentahydroxyflavonol
• Myricetin
• Cannabiscetin
• Myricetol
• 3-O-galloylmucic acid
• Myricetin3-O-(3''-galloylrhamnopyranoside)
• 143202-36-2
• 3''-O-Galloylmyricitrin
• Myricetin 3-O-(3''-galloylrhamnopyranoside)
• AKOS040760218
• CHEMBL4282413
• FS-8184
• [2-[5,7-dihydroxy-4-oxo-2-(3,4,5-trihydroxyphenyl)chromen-3-yl]oxy-3,5-dihydroxy-6-methyloxan-4-yl] 3,4,5-trihydroxybenzoate
• CHEBI:136620
• Myricetin-3-O-(3''-O-galloyl)-alpha-L-rhamnopyranoside
• Myricetin-3-O-(3''-O-galloyl)-alpha-rhamnopyranoside

• Inchi： 1S/C28H24O16/c1-8-19(35)25(43-27(40)10-4-15(33)21(37)16(34)5-10)23(39)28(41-8)44-26-22(38)18-12(30)6-11(29)7-17(18)42-24(26)9-2-13(31)20(36)14(32)3-9/h2-8,19,23,25,28-37,39H,1H3
• InChI Key： AHOPFKRXJRLLGF-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1C)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=C(C(=C(C=1)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 616.10643467g/mol
• Monoisotopic Mass: 616.10643467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 273Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.94±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Flavonoids